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Compound of Interest

Compound Name: (Dimethylamino)methanol

CAS No.: 14002-21-2

Cat. No.: B078633 Get Quote

CAS Registry Number: 14002-21-2 IUPAC Name: (Dimethylamino)methanol Synonyms: N-

(Hydroxymethyl)dimethylamine; Dimethylolamine (ambiguous); Formaldehyde dimethylamine

hemiaminal.

Part 1: Executive Summary & Critical Distinction
(Dimethylamino)methanol is a hemiaminal formed by the nucleophilic addition of

dimethylamine to formaldehyde. Unlike stable alcohols, this compound exists primarily as a

transient intermediate in dynamic equilibrium with its precursors. It is a critical species in the

Mannich reaction, atmospheric aerosol formation, and the mechanism of action for

formaldehyde-releasing biocides.

⚠️ CRITICAL DISAMBIGUATION
Do not confuse with 2-(Dimethylamino)ethanol (DMAE/Deanol).

Target Compound: (Dimethylamino)methanol (

) — Unstable hemiaminal.

Common Confusant: 2-(Dimethylamino)ethanol (

) — Stable industrial solvent/drug (CAS 108-01-0).
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Implication for Researchers: You cannot typically purchase "pure" (Dimethylamino)methanol
in a bottle for shelf storage. It must be generated in situ or handled as a stabilized equilibrium

solution.

Part 2: Physicochemical Properties &
Thermodynamics
Because (Dimethylamino)methanol is difficult to isolate in pure form without decomposition or

polymerization, many physical properties are theoretical or derived from equilibrium data.

Table 1: Physicochemical Specifications
Property

Value
(Experimental/Predicted)

Context

Molecular Formula

Molecular Weight 75.11 g/mol

Boiling Point ~87.8°C (Predicted)

Theoretical. In practice,

decomposes/reverts to

precursors upon heating.

Density 0.906 g/cm³ (Predicted)

Solubility Miscible in water, alcohols
Reacts with protic solvents;

exists in equilibrium.

pKa ~10.7 (Amine conjugate)

Similar to dimethylamine;

basicity is modulated by the

hydroxymethyl group.

Stability Low / Transient

Stable only in solution

equilibrium or at low

temperatures.

Equilibrium Dynamics
The formation of (Dimethylamino)methanol is a barrier-less or low-barrier reaction catalyzed

by water. In aqueous solution, the compound exists in a rapid equilibrium:
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Reaction Barrier:

(Water-catalyzed) [1].

Equilibrium Constant (

): Favors the hemiaminal at lower temperatures. At higher temperatures (>300K), entropy
favors the dissociation back to volatile precursors.

Part 3: Mechanism & Reactivity (Graphviz
Visualization)
The following diagram illustrates the central role of (Dimethylamino)methanol in the Mannich

reaction and its equilibrium with the aminal (Bis(dimethylamino)methane).
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Figure 1: Reaction network showing the formation of (Dimethylamino)methanol and its

conversion to the reactive iminium species essential for Mannich synthesis.

Part 4: Experimental Protocol – In Situ Generation &
Validation
Since isolation is impractical, the standard scientific approach is in situ generation. This

protocol provides a self-validating system using NMR spectroscopy to confirm the presence of

the hemiaminal species.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b078633?utm_src=pdf-body
https://www.benchchem.com/product/b078633?utm_src=pdf-body-img
https://www.benchchem.com/product/b078633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: NMR Characterization of the Hemiaminal
Equilibrium
Objective: Generate (Dimethylamino)methanol and observe the characteristic methylene (

) signal to distinguish it from free formaldehyde and dimethylamine.

Reagents:

Dimethylamine (

wt in

or

).

Formaldehyde (

wt in

or Paraformaldehyde).

Solvent: Deuterium Oxide (

) (Preferred to suppress exchange broadening).

Workflow:

Preparation: In an NMR tube, add

of

.

Addition 1 (Baseline): Add

of Dimethylamine. Acquire

NMR.
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Expectation: Singlet at

(

).

Synthesis: Add

of Formaldehyde solution (1:1 molar ratio). Shake gently.

Observation: Acquire

and

NMR immediately.

Data Interpretation (Self-Validation): The formation of (Dimethylamino)methanol is confirmed

by the appearance of a new methylene signal distinct from the starting materials.

Nucleus Species
Approximate Shift (

)
Multiplicity

(Precursor) 2.3 ppm Singlet

(Formaldehyde) 4.8 ppm (Hydrated) Singlet

(Target) 3.9 – 4.2 ppm Singlet

(Target) ~80 – 85 ppm Singlet

Note: Shifts may vary based on pH and concentration due to fast exchange. If the

peak is broad or averaged, lower the temperature to

to reach the slow exchange limit.

Part 5: Applications & Implications
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Organic Synthesis (Mannich Reaction)
(Dimethylamino)methanol is the actual alkylating agent in many "formaldehyde + amine"

protocols.

Mechanism: It spontaneously dehydrates to form the dimethyliminium ion (

), which is the potent electrophile that attacks enols or indoles.

Advantage: Using pre-formed equilibrium solutions (by mixing HCHO/DMA beforehand) often

reduces side reactions compared to adding reagents sequentially to the substrate.

Biocides & Preservatives
In industrial metalworking fluids, (Dimethylamino)methanol functions as a formaldehyde

releaser.

Mode of Action: It penetrates microbial cell walls as the lipophilic hemiaminal. Once inside,

the equilibrium shifts, releasing formaldehyde locally to cross-link proteins and kill the

bacteria.

Safety Note: Because it releases formaldehyde, it is classified as a sensitizer and potential

carcinogen.

Atmospheric Chemistry
It is a key intermediate in the formation of secondary organic aerosols (SOA). The reaction of

atmospheric amines with formaldehyde, catalyzed by water vapor, forms

(Dimethylamino)methanol, which can then nucleate particle growth [1].
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To cite this document: BenchChem. [(Dimethylamino)methanol: Technical Profile & In Situ
Generation Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078633#what-are-the-properties-of-dimethylamino-
methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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